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Cat. No.: B1255120 Get Quote

While Clausine M, a naturally occurring carbazole alkaloid, holds potential for development as

a molecular probe, a comprehensive review of current scientific literature reveals no

documented applications or established protocols for its use in this capacity. Researchers,

scientists, and drug development professionals should be aware that while related compounds

have shown promise in biological activity and fluorescence, Clausine M's specific utility as a

molecular probe remains unexplored in published research.

Clausine M, also known by its chemical name methyl 7-hydroxy-9H-carbazole-3-carboxylate,

has been isolated from the plant Clausena excavata[1]. Its chemical and physical properties

are cataloged in public databases such as PubChem[1].

The Promise of the Clausine Family and Carbazole
Alkaloids
The interest in Clausine M as a potential molecular probe likely stems from the significant

biological activities observed in other members of the clausine family and the broader group of

carbazole alkaloids. These compounds are recognized for their diverse pharmacological

effects.

For instance, Clausine E, another alkaloid isolated from Clausena excavata, has been

identified as an inhibitor of the fat mass and obesity-associated protein (FTO) demethylase[2].

Similarly, Clausine Z, also from Clausena excavata, exhibits inhibitory activity against cyclin-

dependent kinase 5 (CDK5)[3]. The known inhibitory actions of these related compounds
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suggest that Clausine M could have its own specific biological targets, a desirable

characteristic for a molecular probe.

Furthermore, the carbazole scaffold, the core structure of clausines, is a feature in some

fluorescent probes. For example, carbazole-containing derivatives have been synthesized to

act as fluorescent probes for the detection of cyanide ions[4]. This inherent potential for

fluorescence is a key feature for many molecular probes used in cellular imaging and other

biological assays.

Current Status: A Lack of Application Data and
Protocols
Despite the promising characteristics of its chemical family, there are no published studies,

application notes, or experimental protocols detailing the use of Clausine M as a molecular

probe. Therefore, it is not possible to provide the requested detailed methodologies,

quantitative data on its performance as a probe, or diagrams of its role in signaling pathways.

The development of a novel molecular probe involves extensive research to:

Characterize its fluorescence properties (e.g., excitation and emission spectra, quantum

yield).

Determine its biological target(s) and binding affinity.

Assess its cell permeability and cytotoxicity.

Validate its use in specific applications such as fluorescence microscopy, flow cytometry, or

in-vitro assays.

As this foundational research for Clausine M has not been made publicly available, any

attempt to create application notes or protocols would be purely speculative.

Future Directions
The biological activity of related clausine compounds suggests that Clausine M may be a

valuable starting point for the development of new molecular probes. Future research would

need to focus on a full characterization of its photophysical and biological properties. Should
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such research be published, it would pave the way for the development of specific protocols for

its use in studying cellular processes and in drug discovery.

For researchers interested in this area, the investigation of Clausine M's potential as a

molecular probe represents an open avenue of scientific inquiry.

Summary of Related Clausine Compounds
To provide context, the following table summarizes the known biological activities of other

Clausine compounds mentioned in the scientific literature.

Compound Source Organism
Documented Biological
Activity

Clausine E Clausena excavata

Inhibitor of fat mass and

obesity-associated protein

(FTO) demethylase[2].

Clausine Z Clausena excavata
Inhibitor of cyclin-dependent

kinase 5 (CDK5)[3].

Clausine L
Murraya koenigii, Clausena

excavata

Member of the carbazole

alkaloid family; specific probe

applications not

documented[5].

Due to the absence of specific data on Clausine M's use as a molecular probe, no

experimental workflows or signaling pathway diagrams can be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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